6,8-Dibromo-5,7-dimethylimidazo[1,2-a]pyridine

• Molecular Formula: C9H8Br2N2
• Molecular Weight: 303.98 g/mol
• IUPAC Name: 6,8-dibromo-5,7-dimethylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H8Br2N2/c1-5-7(10)6(2)13-4-3-12-9(13)8(5)11/h3-4H,1-2H3
• InChI Key: IKLFIQUDOCMFKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC=CN2C(=C1Br)C)Br

Description

6,8-Dibromo-5,7-dimethylimidazo[1,2-a]pyridine is a heterocyclic compound belonging to the imidazo[1,2-a]pyridine family. This class of compounds is known for its diverse applications in medicinal chemistry and material science due to its unique structural characteristics .

Preparation Methods

The synthesis of 6,8-Dibromo-5,7-dimethylimidazo[1,2-a]pyridine can be achieved through various synthetic routes, including condensation reactions, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . These methods involve the use of different reagents and catalysts to achieve the desired product. Industrial production methods typically optimize these reactions for higher yields and cost-effectiveness.

Chemical Reactions Analysis

6,8-Dibromo-5,7-dimethylimidazo[1,2-a]pyridine undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6,8-Dibromo-5,7-dimethylimidazo[1,2-a]pyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: It is being investigated for its potential therapeutic properties, including anti-tuberculosis activity.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 6,8-Dibromo-5,7-dimethylimidazo[1,2-a]pyridine involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific application. For example, in medicinal chemistry, it may interact with enzymes or receptors to exert its therapeutic effects .

Comparison with Similar Compounds

6,8-Dibromo-5,7-dimethylimidazo[1,2-a]pyridine can be compared with other similar compounds in the imidazo[1,2-a]pyridine family. Some of these similar compounds include:

2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxamides: Known for their anti-tuberculosis activity.

6,8-Dibromo-2,7-Dimethyl-N-(4-Fluorophenyl) Imidazo Pyridine-3-Carboxamide: Another derivative with potential therapeutic applications.

The uniqueness of this compound lies in its specific structural modifications, which can lead to different chemical and biological properties compared to its analogues.